Ethyl 5-(5-chloro-2-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate

• IUPAC Name: ethyl 5-[(5-chloro-2-methoxybenzoyl)amino]pyrazolo[1,5-a]pyridine-3-carboxylate
• InChI: InChI=1S/C18H16ClN3O4/c1-3-26-18(24)14-10-20-22-7-6-12(9-15(14)22)21-17(23)13-8-11(19)4-5-16(13)25-2/h4-10H,3H2,1-2H3,(H,21,23)
• InChI Key: JFGZVYHIBSIMKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C=C(C=CN2N=C1)NC(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C18H16ClN3O4
• Molecular Weight: 373.8 g/mol

Description

Ethyl 5-(5-chloro-2-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate is a chemical compound. It belongs to the family of pyrazolo[1,5-a]pyrimidines, which have been identified as strategic compounds for optical applications.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves a two-step synthesis sequence starting from the appropriate methyl ketone. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H has been introduced.

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines is characterized by a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure.

Chemical Reactions Analysis

Pyrazole derivatives are versatile as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields. They can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyrimidines have tunable photophysical properties. They also have diverse and valuable synthetical, biological, and photophysical properties.

Scientific Research Applications

Anticancer Properties

• Ethyl 5-(5-chloro-2-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate exhibits promising anticancer properties. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Anti-Inflammatory Activity

• The compound’s structure suggests it may modulate inflammatory pathways. Researchers have explored its anti-inflammatory effects in animal models, focusing on cytokine regulation and inhibition of inflammatory mediators. .

Antimicrobial Potential

• Ethyl 5-(5-chloro-2-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate has been evaluated for its antimicrobial activity against bacteria, fungi, and protozoa. .

Neuroprotective Effects

• Researchers have explored the compound’s impact on neuronal health. It shows potential as a neuroprotective agent by reducing oxidative stress, enhancing neuronal survival, and modulating neurotransmitter systems. .

Cardiovascular Applications

• Some studies suggest that this compound may influence cardiovascular function. It could potentially act as a vasodilator, affecting blood pressure and vascular tone. .

Chemical Biology and Drug Design

• Ethyl 5-(5-chloro-2-methoxybenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate serves as a valuable scaffold for chemical biology and drug design. .

Mechanism of Action

The mechanism of action of pyrazolo[1,5-a]pyrimidines is largely dependent on their structure and the nature of their substituent groups. For instance, electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors.

Future Directions

The future directions in the study of pyrazolo[1,5-a]pyrimidines are likely to focus on preparing this functional scaffold and finding new and improved applications. The discussion involves strategically functionalized rings and their use in forming various fused systems.